Cas no 1353878-10-0 (7-chloro-6-hydroxy-5-methyl-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 7-chloro-6-hydroxy-5-methyl-2,3-dihydro-1H-isoindol-1-one
• CAS No: 1353878-10-0
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• MDL: MFCD20921592
• CID: 4592205
• Update Time: 2025-05-23

7-chloro-6-hydroxy-5-methyl-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 7-chloro-2,3-dihydro-6-hydroxy-5-Methyl-
• 7-chloro-6-hydroxy-5-methyl-2,3-dihydro-1H-isoindol-1-one

• MDL： MFCD20921592
• Inchi： 1S/C9H8ClNO2/c1-4-2-5-3-11-9(13)6(5)7(10)8(4)12/h2,12H,3H2,1H3,(H,11,13)
• InChI Key： QVDBWIVQDRJMDO-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C)C(O)=C2Cl)CN1

Additional information on 7-chloro-6-hydroxy-5-methyl-2,3-dihydro-1H-isoindol-1-one

7-Chloro-6-Hydroxy-5-Methyl-2,3-Dihydro-1H-Isoindol-1-One: A Comprehensive Overview

The compound with CAS No 1353878-10-0, known as 7-chloro-6-hydroxy-5-methyl-2,3-dihydro-1H-isoindol-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the isoindole family, which is a class of heterocyclic compounds with a wide range of applications in drug discovery and material science.

Chemical Structure and Properties

The structure of 7-chloro-6-hydroxy-5-methyl-2,3-dihydro-1H-isoindol-1-one is characterized by a bicyclic system consisting of a benzene ring fused with a pyrrole-like ring. The substituents include a chlorine atom at position 7, a hydroxyl group at position 6, and a methyl group at position 5. These substituents play a crucial role in determining the compound's chemical reactivity and biological activity.

Recent Research Findings

Recent studies have highlighted the potential of this compound as a lead molecule in drug development. For instance, researchers have explored its role as an inhibitor of certain enzymes involved in neurodegenerative diseases. The hydroxyl group at position 6 has been identified as a key functional group responsible for its inhibitory activity.

Applications in Pharmacology

In the realm of pharmacology, 7-chloro-6-hydroxy-5-methyl-2,3-dihydro-1H-isoindol-1-one has shown promise as an anti-inflammatory agent. Its ability to modulate inflammatory pathways makes it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease.

Synthesis and Stability

The synthesis of this compound involves a multi-step process that includes Friedel-Crafts alkylation and subsequent oxidation reactions. The stability of the compound under various conditions has been extensively studied, revealing its resistance to thermal degradation and susceptibility to photochemical reactions.

Environmental Impact

From an environmental perspective, the biodegradability of 7-chloro-6-hydroxy-5-methyl-2,3-dihydro-1H-isoindol-1-one has been assessed to ensure minimal ecological impact. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, making it suitable for use in eco-friendly applications.

Future Directions

Looking ahead, the exploration of this compound's potential in nanotechnology and advanced materials is an exciting area of research. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics.